Cas no 3534-22-3 (Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl-)

• Product Name: Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl-
• CAS No: 3534-22-3
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 321634
• PubChem ID: 241471
• Update Time: 2025-04-19

Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl-
• 2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol
• 2,2'-[(methylimino)dimethanediyl]bis(6-methylphenol)
• AC1L67FQ
• AC1Q79NN
• AG-J-87035
• AR-1D0935
• CTK4H4314
• N-(2-Hydroxy-3-methyl-benzyl)-N-(2-hydroxy-3-methyl-benzyl)-methylamin
• NSC48868
• SureCN2482413
• 3534-22-3
• NSC-48868
• RNDJZFKBPQJUFK-UHFFFAOYSA-N
• phenol, 2,2'-[(methylimino)bis(methylene)]bis[6-methyl-
• SCHEMBL2482413
• DTXSID80287079

• Inchi： 1S/C17H21NO2/c1-12-6-4-8-14(16(12)19)10-18(3)11-15-9-5-7-13(2)17(15)20/h4-9,19-20H,10-11H2,1-3H3
• InChI Key： RNDJZFKBPQJUFK-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1CN(C)CC1C=CC=C(C)C=1O

Computed Properties

• Exact Mass: 271.15733
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7
• LogP: 3.34660